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Compound of Interest

Compound Name: 1-(4-Methoxy-1-naphthyl)ethanone

Cat. No.: B1219363 Get Quote

Technical Support Center: 1-(4-Methoxy-1-
naphthyl)ethanone
This technical support guide provides essential information for the safe handling and use of 1-
(4-Methoxy-1-naphthyl)ethanone in a research and development setting.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-(4-Methoxy-1-naphthyl)ethanone
is presented below.

Property Value Source

Molecular Formula C₁₃H₁₂O₂ [1][2][3]

Molecular Weight 200.23 g/mol [1][2][3]

Appearance
Colorless to pale yellow

crystalline solid
[1]

Odor Characteristic aromatic odor [1]

CAS Number 24764-66-7 [2]

XLogP3-AA (Lipophilicity) 2.8 [1][2]

Solubility Limited water solubility [1]
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Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common questions and potential issues that researchers may

encounter when working with 1-(4-Methoxy-1-naphthyl)ethanone.

Q1: What are the primary hazards associated with 1-(4-Methoxy-1-naphthyl)ethanone?

A1: Based on available safety data, 1-(4-Methoxy-1-naphthyl)ethanone is associated with the

following hazards:

Skin Irritation: May cause skin irritation.[4]

Allergic Skin Reaction: May cause an allergic skin reaction.[4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: To ensure personal safety, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4][5]

Hand Protection: Wear compatible chemical-resistant gloves.[4][5]

Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[4][5]

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Q3: How should I properly store 1-(4-Methoxy-1-naphthyl)ethanone?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances.[5]

Q4: What should I do in case of accidental skin or eye contact?

A4:
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin

irritation or a rash occurs, seek medical advice.[4] Remove and wash contaminated clothing

before reuse.[4][5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids apart.[4] Seek medical attention.

Q5: What is the correct procedure for cleaning up a small spill?

A5: For small spills, you should:

Ensure the area is well-ventilated.

Wear appropriate personal protective equipment (PPE).

Carefully sweep up the solid material, avoiding dust generation.[5]

Collect the spilled material in a suitable, closed container for disposal.[4]

Clean the spill area thoroughly.

Q6: How should I dispose of waste 1-(4-Methoxy-1-naphthyl)ethanone?

A6: Dispose of waste material in accordance with all applicable local, state, and federal

regulations.[4] Do not allow the chemical to enter drains or waterways, as it is very toxic to

aquatic life.[4]

Q7: The compound has a slight yellow color, is it still usable?

A7: The compound is described as a colorless to pale yellow solid.[1] A pale yellow color is

generally acceptable. However, if you observe a significant change in color or other physical

properties, it may indicate degradation or impurity. It is advisable to verify the purity of the

compound through appropriate analytical methods if there are concerns.

Experimental Protocol: Safe Handling Workflow
The following section outlines a standard operating procedure for the safe handling of 1-(4-
Methoxy-1-naphthyl)ethanone in a laboratory setting.
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1. Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS) for 1-(4-Methoxy-1-naphthyl)ethanone.
Ensure that all necessary personal protective equipment (PPE) is available and in good
condition.
Verify that the fume hood or other ventilated enclosure is functioning correctly.
Prepare all necessary equipment and reagents for the experiment.

2. Handling and Use:

Conduct all weighing and handling of the solid compound within a fume hood or other
suitable ventilated enclosure to minimize inhalation exposure.
Avoid the formation of dust.
Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound.
Keep the container tightly closed when not in use.

3. Post-Experiment Procedures:

Decontaminate all equipment that has come into contact with the compound.
Properly label and store any remaining compound according to the storage guidelines.
Dispose of any waste material, including contaminated PPE, according to institutional and
regulatory guidelines.
Wash hands thoroughly with soap and water after handling the compound.

Visualizations
Safe Handling Workflow for 1-(4-Methoxy-1-
naphthyl)ethanone
The following diagram illustrates the key steps for the safe handling of 1-(4-Methoxy-1-
naphthyl)ethanone in a laboratory setting.
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Caption: A flowchart outlining the safe handling workflow for 1-(4-Methoxy-1-
naphthyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 1-(4-Methoxy-1-naphthyl)ethanone | 24764-66-7 [smolecule.com]

2. 1-(4-Methoxy-1-naphthyl)ethanone | C13H12O2 | CID 249921 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. biosynth.com [biosynth.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Handling and safety precautions for 1-(4-Methoxy-1-
naphthyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219363#handling-and-safety-precautions-for-1-4-
methoxy-1-naphthyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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